Cas no 776330-51-9 (3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid)
776330-51-9 structure
Product Name:3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid
CAS No:776330-51-9
MF:C13H25NO4
MW:259.341904401779
MDL:MFCD05863634
CID:842120
PubChem ID:17039382
Update Time:2025-04-19
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid
- 3-tert-butoxycarbonylamino-4-benzoylpyridine
- tert-butyl 4-benzoyl-3-pyridinylcarbamate
- MFCD05863634
- AB22650
- EN300-1286528
- 4-ethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
- SCHEMBL6690527
- AKOS013462704
- 3-((tert-Butoxycarbonyl)amino)-4-ethylhexanoic acid
- 776330-51-9
- CS-0295936
- 3-{[(tert-butoxy)carbonyl]amino}-4-ethylhexanoic acid
- DTXSID10703772
- DB-204786
- 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-ethylhexanoic acid
-
- MDL: MFCD05863634
- Inchi: 1S/C13H25NO4/c1-6-9(7-2)10(8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
- InChI Key: XECWTCWVMZJZRC-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)C(CC)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 259.17800
- Monoisotopic Mass: 259.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63000
- LogP: 3.18150
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR307570-1g |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid |
776330-51-9 | 1g |
£321.00 | 2025-02-19 | ||
| abcr | AB212688-250 mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid |
776330-51-9 | 250mg |
€169.50 | 2023-06-23 | ||
| abcr | AB212688-500 mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid |
776330-51-9 | 500mg |
€271.50 | 2023-06-23 | ||
| abcr | AB212688-1 g |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid |
776330-51-9 | 1g |
€467.00 | 2023-06-23 | ||
| abcr | AB212688-2,5 g |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid |
776330-51-9 | 2.52,5g |
€968.50 | 2023-06-23 | ||
| TRC | B943775-25mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic Acid |
776330-51-9 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B943775-50mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic Acid |
776330-51-9 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B943775-250mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic Acid |
776330-51-9 | 250mg |
$ 275.00 | 2022-06-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-289262-100mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid, |
776330-51-9 | 100mg |
¥903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-289262A-250mg |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid, |
776330-51-9 | 250mg |
¥2489.00 | 2023-09-05 |
3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
776330-51-9 (3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid) Related Products
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- 1379827-43-6((3S)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid)
- 1260588-41-7((3S)-3-{(tert-butoxy)carbonylamino}-3-cyclohexylpropanoic acid)
- 1260606-26-5((R)-3-TERT-BUTOXYCARBONYLAMINO-3-CYCLOHEXYL-PROPIONIC ACID)
- 444027-40-1((3R)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid)
- 776330-59-7(Heptanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-)
- 1492892-63-3(Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-)
- 776330-61-1(Tridecanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-)
- 458529-74-3(3-tert-Butoxycarbonylamino-3-cyclohexylpropionic Acid)
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